Cas no 2227646-35-5 ((2S)-4-(3,3-difluorocyclobutyl)butan-2-amine)

• Product Name: (2S)-4-(3,3-difluorocyclobutyl)butan-2-amine
• CAS No: 2227646-35-5
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 6526645
• PubChem ID: 165721452
• Update Time: 2025-07-22

(2S)-4-(3,3-difluorocyclobutyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3,3-difluorocyclobutyl)butan-2-amine
• EN300-1948054
• 2227646-35-5

• Inchi： 1S/C8H15F2N/c1-6(11)2-3-7-4-8(9,10)5-7/h6-7H,2-5,11H2,1H3/t6-/m0/s1
• InChI Key： YLZJYFVWSQVVRV-LURJTMIESA-N
• SMILES： FC1(CC(CC[C@H](C)N)C1)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(3,3-difluorocyclobutyl)butan-2-amine

Professional Introduction to (2S)-4-(3,3-difluorocyclobutyl)butan-2-amine (CAS No. 2227646-35-5)

(2S)-4-(3,3-difluorocyclobutyl)butan-2-amine is a specialized organic compound with a unique structural configuration that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227646-35-5, features a chiral center and a fluorinated cyclobutyl moiety, making it a promising candidate for the development of novel therapeutic agents. The precise stereochemistry and electronic properties of this molecule contribute to its potential applications in drug design and molecular recognition.

The structural framework of (2S)-4-(3,3-difluorocyclobutyl)butan-2-amine consists of a butanamine backbone substituted with a 3,3-difluorocyclobutyl group at the fourth carbon position. The presence of two fluorine atoms in the cyclobutyl ring introduces electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. This feature is particularly valuable in medicinal chemistry, where modulating electronic properties can enhance drug efficacy and selectivity.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into pharmaceutical molecules often leads to increased lipophilicity and resistance to enzymatic degradation, making such compounds more suitable for therapeutic applications. The study of (2S)-4-(3,3-difluorocyclobutyl)butan-2-amine aligns with these trends, as it combines the benefits of fluorination with the chiral environment provided by the amine group.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The chiral center at the second carbon position allows for the creation of enantiomerically pure derivatives, which are often required for optimal biological activity. Researchers have been exploring various synthetic routes to functionalize this molecule, aiming to develop libraries of analogs with tailored properties. These efforts are supported by advances in computational chemistry and high-throughput screening techniques, which enable rapid evaluation of molecular structures.

The pharmacological profile of (2S)-4-(3,3-difluorocyclobutyl)butan-2-amine has been investigated in several preclinical studies. Initial findings suggest that this compound exhibits promising interactions with biological targets relevant to inflammation, pain management, and neurodegenerative diseases. The fluorinated cyclobutyl group appears to modulate binding affinity through steric and electronic effects, while the chiral amine moiety contributes to selective receptor engagement. These characteristics make it an attractive candidate for further development into a lead compound for drug discovery programs.

The synthesis of (2S)-4-(3,3-difluorocyclobutyl)butan-2-amine presents unique challenges due to its complex stereochemistry and the need for high-purity intermediates. However, recent advancements in asymmetric synthesis have made it feasible to produce this compound on a scalable basis. Techniques such as chiral auxiliary-assisted reactions and transition metal-catalyzed transformations have been employed to achieve high enantioselectivity and yield. These methodological improvements are crucial for enabling further exploration of its pharmacological potential.

In addition to its therapeutic applications, (2S)-4-(3,3-difluorocyclobutyl)butan-2-amine has shown promise in materials science research. Its unique structural features make it suitable for developing novel polymers and functional materials with enhanced mechanical properties and chemical stability. The fluorinated groups contribute to hydrophobicity and thermal resistance, while the chiral centers offer opportunities for creating ordered supramolecular assemblies. Such applications highlight the versatility of this compound beyond traditional pharmaceutical uses.

The future direction of research on (2S)-4-(3,3-difluorocyclobutyl)butan-2-amine is likely to focus on optimizing its synthetic pathways and exploring new biological targets. Collaborative efforts between synthetic chemists and biologists will be essential in translating preclinical findings into clinical trials. Furthermore, interdisciplinary approaches combining computational modeling with experimental validation will help elucidate the structure-activity relationships governing its biological effects.

In conclusion, (2S)-4-(3,3-difluorocyclobutyl)butan-2-amine (CAS No. 2227646-35-5) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. The combination of fluorination and chirality offers a rich chemical space for innovation, making this compound a valuable asset in drug discovery efforts. As research continues to uncover new insights into its properties and applications, it is poised to play an important role in developing next-generation pharmaceuticals.